molecular formula C13H15NO3 B8730217 5,6,7-Trimethoxy-2-methylquinoline CAS No. 117638-94-5

5,6,7-Trimethoxy-2-methylquinoline

Cat. No.: B8730217
CAS No.: 117638-94-5
M. Wt: 233.26 g/mol
InChI Key: INMDDQVJJJTESK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,6,7-Trimethoxy-2-methylquinoline is a useful research compound. Its molecular formula is C13H15NO3 and its molecular weight is 233.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

117638-94-5

Molecular Formula

C13H15NO3

Molecular Weight

233.26 g/mol

IUPAC Name

5,6,7-trimethoxy-2-methylquinoline

InChI

InChI=1S/C13H15NO3/c1-8-5-6-9-10(14-8)7-11(15-2)13(17-4)12(9)16-3/h5-7H,1-4H3

InChI Key

INMDDQVJJJTESK-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=CC(=C(C(=C2C=C1)OC)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 6 M hydrochloric acid solution (20 mL) of 3,4,5-trimethoxyaniline (3.1 g) was heated to 100° C., to which crotonaldehyde (1.5 mL) was slowly added dropwise. The mixture was stirred for 3.5 hours as it is. After allowing the reaction mixture to cool, it was washed with ether, and the resultant water layer was alkalified with a potassium carbonate solution. After extracted with ethyl acetate, the resultant organic layer was washed with water and saturated brine and dried over anhydrous magnesium sulfate. The organic layer was concentrated under reduced pressure, and the residue was then purified by column chromatography on silica gel (ethyl acetate:hexane=1:2 to 1:1) to obtain the title compound.
Quantity
3.1 g
Type
reactant
Reaction Step One
Quantity
1.5 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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